![molecular formula C10H12O2 B8788019 3-Ethoxy-spiro[3.4]octa-2,6-dien-1-one](/img/structure/B8788019.png)
3-Ethoxy-spiro[3.4]octa-2,6-dien-1-one
Cat. No. B8788019
M. Wt: 164.20 g/mol
InChI Key: KLDQBQKSRKVVTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06878718B2
Procedure details
A solution of cyclopent-3-ene carboxylic acid (4.0 g, 36.0 mmol) and DMF (0.25 ml) in DCM (30 ml) at 0° was treated dropwise with oxalyl chloride (3.5 ml, 39.0 mmol). After 2 h the reaction mixture was concentrated in vacuo, the residual slurry diluted with ET2O (100 ml) and the resulting precipitate removed by filtration and the filtrate concentrated in vacuo. The resulting oil was diluted with ET2O (50 ml), treated with ethoxyacetylene (40% w/w solution in hexanes, 10 ml) followed dropwise with triethylamine (6 ml, 44.0 mmol) and the reaction stirred for 7d. Filtration and concentration of the filtrate in vacuo followed by chromatography (SiO2, 5:1 EtOAc:hexanes) gave the title compound as a pale yellow oil (4.3 g, 73%); m/z (ES+, 70V) 164.9 (MH+).
[Compound]
Name
7d
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Yield
73%
Identifiers
|
REACTION_CXSMILES
|
[CH:1]1([C:6]([OH:8])=O)[CH2:5][CH:4]=[CH:3][CH2:2]1.CN(C=O)C.[C:14](Cl)(=[O:18])[C:15](Cl)=O.[CH2:20](N(CC)CC)[CH3:21]>C(Cl)Cl>[CH2:20]([O:8][C:6]1[C:1]2([CH2:2][CH:3]=[CH:4][CH2:5]2)[C:14](=[O:18])[CH:15]=1)[CH3:21]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
4 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(CC=CC1)C(=O)O
|
|
Name
|
|
|
Quantity
|
0.25 mL
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
|
Name
|
|
|
Quantity
|
3.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C(=O)Cl)(=O)Cl
|
|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
Step Two
|
Name
|
|
|
Quantity
|
6 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
|
Step Three
[Compound]
|
Name
|
7d
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
After 2 h the reaction mixture was concentrated in vacuo
|
|
Duration
|
2 h
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
the residual slurry diluted with ET2O (100 ml)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the resulting precipitate removed by filtration
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate concentrated in vacuo
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The resulting oil was diluted with ET2O (50 ml)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
treated with ethoxyacetylene (40% w/w solution in hexanes, 10 ml)
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
Filtration and concentration of the filtrate in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)OC1=CC(C12CC=CC2)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.3 g | |
| YIELD: PERCENTYIELD | 73% | |
| YIELD: CALCULATEDPERCENTYIELD | 72.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
